Journal Name:Pharmacological Reviews
Journal ISSN:0031-6997
IF:18.923
Journal Website:http://pharmrev.aspetjournals.org/
Year of Origin:1949
Publisher:American Society for Pharmacology and Experimental Therapeutics
Number of Articles Per Year:25
Publishing Cycle:Quarterly
OA or Not:Not
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2017-02-09 , DOI:
10.1080/21680396.2016.1271367
Recent experimental developments show that without reticulation links or entanglements, the isotropic phase of liquid crystals can work mechanically as an elastomer and optically as a harmonic oscillator at the sub-millimetre scale. The strength of the elastic response depends on the molecular architecture and is enhanced when the liquid-crystal molecules are attached as side-chain moieties to a chain backbone. This elastomeric behaviour of the isotropic phase is evidenced via stress and optical responses to a low-frequency mechanical excitation. Visible far away from any phase transition, this spectacular effect contains important information: the liquid state is a low threshold elastic medium; molecules are dynamically correlated and this elastic correlation is observed up to the sub-millimetre scale. This discovery sheds a new light on the origin of well-known effects as flow birefringence, shear banding in complex fluids or flow instabilities in simple liquids. The present paper emphasizes the key role of long range elastic interactions for a comprehensive approach to the flow birefringence, from its origins and to new possible applications.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2023-02-15 , DOI:
10.1080/21680396.2023.2181880
AbstractIn real samples, focal conic domains (FCDs) and double helical domains (DHDs) in smectic A phases are frequently distorted. Distortions show up as imperfections of conjugated disclinations. These are induced imperfections in difference with proper imperfections, which in terms of the extended Volterra process are inevitable structural features of any curved disclination, including conjugated disclinations of an ideal FCD and DHD. The paper reviews experimental observations of induced imperfections of disclinations in FCDs and DHDs in non-chiral and chiral smectic A and A* phases. Imperfections of FCDs and DHDs are documented as giant kinks on their disclinations or due to the deviation of the shapes of disclinations from those geometrically predicted for conjugated conics. The main message of this paper is that the induced imperfections of FCDs and DHDs are due to the interaction of disclinations with dislocations. The interaction of disclinations with dislocations is suggested to be the driving mechanism for the temperature evolution of FCDs in nematogenic SmA as well as DHDs* in chiral SmA* phases under the temperature variation and applied electric field.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2016-10-18 , DOI:
10.1080/21680396.2016.1233079
Liquid crystals (LCs) are widely used in nonlinear optics because of their sensitive responses to optical stimulation. Combined with other optoelectronic materials such as azo dyes, quantum dots (QDs), etc., LCs show very large optical nonlinearity which makes them suitable for applications in optical information processing, including holographic display and holographic storage. In this review, we present an overview of recent efforts on holographic display and storage based on liquid crystalline materials. Emphasis is placed on the dynamic holographic display which uses fast-response LCs doped with azo dye and QD. In this application, we discuss how to improve the response speed, resolution, and diffraction efficiency of liquid crystalline materials to realize high frame rate, large-size and high-brightness holographic displays. Some LC materials for holographic storage are also introduced, including polymer-dispersed liquid crystals, blue-phase liquid crystals, and azobenzene polymer liquid crystals, which have permanent response to light stimulation. The mechanisms of optical nonlinearities are discussed in detail, as a foundation for the physical process of LC-based holographic display and storage.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2019-04-03 , DOI:
10.1080/21680396.2019.1588797
The most recent advances on phenomena and effects which involve spatial optical solitons stemming from the reorientational optical response of nematic liquid crystals, the so called Nematicons, are reviewed hereby. After the initial assessment and basic understanding, in the past few years, significant progress on nematicon optics has included cavity-less beam bistability and hysteresis, spontaneous symmetry breaking, power-adjusted refraction, curved waveguides. In photonics, a novel approach for the bottom-up realization of permanent optical waveguides has been introduced, as well as a soliton-aided random laser with enhanced directionality and pointing control.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2021-02-11 , DOI:
10.1080/21680396.2020.1867662
In recent years, progress in optics and photonics stimulated the rapid development of multifunctional photoswitchable materials. The ability to manipulate the mechanical, optical and electronic properties of such materials is of paramount interest for emergent technologies. Combination of liquid crystalline order and photoresponsive properties of the mesogens gave rise to the development of photochromic liquid crystals. One of the most exciting themes in this area is the light-driven self-assembly at the nanoscale. In this Review, we discuss recent advances in the field of photoswitchable liquid crystals with a focus on bend-shaped liquid crystals and photoswitchable dendrimers. Photoinduced phase transitions, photo-orientation and alignment, photo-mechanical and photo-rheological effects have been highlighted and discussed.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2020-09-12 , DOI:
10.1080/21680396.2020.1816861
Hydrogen bonding plays an important role in building the super-structures in chemical and biological systems because of its specificity and directionality. In this context, significant works have been conducted recently to study the role of hydrogen bonding interactions in the formation and/or stabilization of mesophases. Also, this flexible and active non-covalent interaction has been widely utilized in other fields such as self-assembly, crystal engineering, polymer chemistry and nanotechnology. However, hydrogen bond interactions have emerged in recent years as a tunable supramolecular synthetic method with adjustable phases and properties in the design of efficient liquid crystalline materials. The present critical review describes the preparation of various pyridine-based hetero-dimeric hydrogen-bonded mesogenic complexes, which were reported over the last 10 years and are mainly made of calamitic, bent, discotic and polymers. Also, it covers the structure, mesophase stability, role of various terminal/lateral substituents, and future perspectives of these complexes.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2019-04-05 , DOI:
10.1080/21680396.2019.1586590
In this article we review interactions and collective behavior of inclusions in free-standing smectic films with in-plane orientational ordering. The inclusions interact on large distances and can form various self-organised structures. Topological defects of the director field play a key role in self-organization. Various types of interaction are realized, including dipolar, quadrupolar and interactions of mixed type. We describe different approaches which can be used to modify the interaction of inclusions. Effects of polarity and chirality of the host medium, behavior in external field are discussed. We describe open problems and perspective directions of investigations.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2017-10-29 , DOI:
10.1080/21680396.2017.1394923
Cellulose, the most abundant natural polymer on earth, is used in numerous applications in our day-to-day life. However, the discovery that cellulose-based systems could lead to the formation of liquid crystalline phases only dates to the 1970s. Compared with all known applications of cellulose, the liquid crystalline behavior has been less considered. Associated with this are the low solubility of cellulose and the existence of a chiral nematic precursor solution and its processing under the action of a shear field, which is used to produce fibers and films. In this review, we first conduct a short review of the main features of cellulosic liquid crystalline phases including the main textures observed by polarizing optical microscopy and the cholesteric phase characteristics of thermotropic and lyotropic systems observed for cellulose and cellulose derivatives. Then, we focus on the rheological properties of liquid crystalline solutions and special attention is given to the formation of striations developed during shear and the formation of the band texture, which appears during the relaxation process. Among the different techniques used, special emphasis is given to the results obtained by coupling rheology with optical microscopy (Rheo-optics) and nuclear magnetic resonance (Rheo-NMR) techniques. Some examples described in the literature, related to the use of cellulose and cellulose derivatives liquid crystals to the production of structural color scaffolds, stimuli-responsive films and fibers, are addressed. In these systems, the initial cholesteric phase determines the unique properties exhibited by the films and the fibers produced from cellulosic liquid crystalline systems.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2016-07-21 , DOI:
10.1080/21680396.2016.1183526
(2016). Biaxial nematic liquid crystals – theory, simulation and experiment. Liquid Crystals Reviews: Vol. 4, No. 1, pp. 80-81.
Pharmacological Reviews ( IF 18.923 ) Pub Date: 2022-04-25 , DOI:
10.1080/21680396.2022.2067257
We review the interpretation of Whitehead products in homotopy theory as an entanglement of topological defects in ordered media.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学1区 | PHARMACOLOGY & PHARMACY 药学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.20 | 198 | Science Citation Index Science Citation Index Expanded | Not |
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